Cas no 79286-79-6 (pyrrolidin-3-amine)

pyrrolidin-3-amine structure
pyrrolidin-3-amine structure
pyrrolidin-3-amine
79286-79-6
C4H10N2
86.1356
MFCD00059018
60074
164401

pyrrolidin-3-amine Properties

Names and Identifiers

    • 3-Aminopyrrolidine
    • 4-Amino Pyrrolidine
    • Pyrrolidin-3-amine
    • 3-Pyrrolidinamine
    • NGXSWUFDCSEIOO-UHFFFAOYSA-N
    • (3S)-(-)-Aminopyrrolidine
    • 3aminopyrrolidine
    • 3-amino pyrrolidine
    • pyrrolidine-3-amine
    • 3-amino-pyrrolidine
    • Pyrrolidin-3-ylamine
    • 3-Pyrrolidinamine #
    • pyrrolidine-3-ylamine
    • PubChem9196
    • PubChem20096
    • (3RS)-3-aminopyrrolidine
    • 3-Pyrrolidinamine, AldrichCPR
    • 3-aminopyrrolidineDihydrochloride
    • STK503626
    • SBB02
    • A1104
    • SB44695
    • STR08645
    • 79286-79-6
    • (R)-(+)-3-Aminopyrrolidine
    • MFCD00143190
    • CS-W004336
    • DTXSID70276538
    • FT-0642828
    • FT-0604729
    • SY020392
    • FT-0600346
    • A9905
    • ETHYL7-(4-CHLOROPHENYL)-4,7-DIOXOHEPTANOATE
    • EN300-142999
    • AKOS009159382
    • FT-0602175
    • N12040
    • MFCD00059018
    • NS00015792
    • A839637
    • DTXSID10869408
    • DB-006351
    • DTXCID00227811
    • ALBB-005927
    • DB-013569
    • +Expand
    • MFCD00059018
    • NGXSWUFDCSEIOO-UHFFFAOYSA-N
    • 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2
    • N1([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N([H])[H]

Computed Properties

  • 86.08440
  • 2
  • 2
  • 0
  • 86.084
  • 6
  • 44.8
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • -0.9
  • nothing
  • 0
  • 38

Experimental Properties

  • 0.33610
  • 38.05000
  • 1.4880-1.4910
  • 132.2 ºC at 760 mmHg
  • 132.2 ºC at 760 mmHg
  • Colorless to light yellow transparent liquid.
  • Not determined.
  • Sensitive to humidity
  • 0.98

pyrrolidin-3-amine Security Information

pyrrolidin-3-amine Customs Data

  • 2933990090
  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrrolidin-3-amine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JES-250mg
3-Aminopyrrolidine
79286-79-6 95%
250mg
$69.00 2024-04-21
A2B Chem LLC
AB64324-250mg
pyrrolidin-3-amine
79286-79-6 95%
250mg
$52.00 2024-04-19
Aaron
AR003JN4-100mg
3-Aminopyrrolidine
79286-79-6 99%
100mg
$9.00
abcr
AB135353-5 g
3-Aminopyrrolidine, 98%; .
79286-79-6 98%
5g
€140.40 2023-05-10
Alichem
A109005285-25g
3-Aminopyrrolidine
79286-79-6 95%
25g
$158.10 2023-09-01
Ambeed
A624661-100mg
3-Aminopyrrolidine
79286-79-6 98%
100mg
$9.0
Chemenu
CM197937-5g
Pyrrolidin-3-amine
79286-79-6 95%+
5g
$58 2024-07-23
Crysdot LLC
CD11055939-5g
3-Aminopyrrolidine
79286-79-6 95+%
5g
$52
Enamine
EN300-142999-0.05g
pyrrolidin-3-amine
79286-79-6
0.05g
$515.0
eNovation Chemicals LLC
D554267-5g
3-AMinopyrrolidine
79286-79-6 97%
5g
$418 2022-09-09

pyrrolidin-3-amine Synthesis

pyrrolidin-3-amine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:79286-79-6)
XU NV SHI
15221998634
1986399151@qq.com

pyrrolidin-3-amine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:79286-79-6)pyrrolidin-3-amine
A9905
99%
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240.0